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Executive Summary
Ceramides are critical bioactive sphingolipids that regulate a multitude of cellular processes,

including apoptosis, cell cycle arrest, and autophagy. The seemingly minor structural difference

between ceramide and its precursor, dihydroceramide—the presence of a C4-trans-double

bond in the sphingoid backbone—confers dramatically different biological activities. This

technical guide provides an in-depth comparison of the cellular activities of the cell-permeable

analogs, C2 ceramide (N-acetylsphingosine) and C2 dihydroceramide (N-acetylsphinganine).

While C2 ceramide is a potent modulator of key signaling pathways that drive cells towards

apoptosis and cell cycle arrest, C2 dihydroceramide is largely considered biologically inactive

and often serves as a negative control. Understanding these differences is paramount for

accurately interpreting experimental results and for the development of targeted therapeutics

that modulate sphingolipid metabolism.

The Core Structural Distinction
The fundamental difference between C2 ceramide and C2 dihydroceramide lies in the

saturation of the sphingoid base. C2 ceramide possesses a critical 4,5-trans-double bond,
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whereas C2 dihydroceramide has a fully saturated sphinganine backbone.[1][2][3] This single

double bond is essential for the majority of the signaling functions attributed to ceramides.[4]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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